Cas no 883532-43-2 (4-propoxy-[1,1'-biphenyl]-3-carbaldehyde)

• Product Name: 4-propoxy-[1,1'-biphenyl]-3-carbaldehyde
• CAS No: 883532-43-2
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 1078383
• PubChem ID: 16768838
• Update Time: 2025-04-20

4-propoxy-[1,1'-biphenyl]-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Propoxy[1,1'-biphenyl]-3-carbaldehyde
• 4-propoxy-[1,1'-biphenyl]-3-carbaldehyde
• 5-phenyl-2-propoxybenzaldehyde
• 883532-43-2
• AKOS000125003

• MDL： MFCD06249827
• Inchi： 1S/C16H16O2/c1-2-10-18-16-9-8-14(11-15(16)12-17)13-6-4-3-5-7-13/h3-9,11-12H,2,10H2,1H3
• InChI Key： LDPDAXLSZANBMC-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1C=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

4-propoxy-[1,1'-biphenyl]-3-carbaldehyde Security Information

• HazardClass：IRRITANT